Cas no 91079-38-8 (Peptone from meat, bacteriological)

• Product Name: Peptone from meat, bacteriological
• CAS No: 91079-38-8
• MF: C₃₀H₄₄N₂O₅S
• MW: 544.745767593384
• CID: 818063
• PubChem ID: 167312535
• Update Time: 2025-05-23

Peptone from meat, bacteriological Chemical and Physical Properties

Names and Identifiers

• Peptones,beef
• PEPTONE
• Proteose peptone
• Special Peptone
• Bacteriological peptone
• PEPTONE FROM CASEIN
• PEPTONE FROM CASEIN HCL-HYDROLYSATE
• PEPTONE FROM CASEIN AND MEAT
• PEPTONE FROM MEAT (PEPTIC)
• PEPTONE FROM MEAT (PANCREATIC)
• PEPTONE FROM MEAT ENZYMATIC
• PEPTONE FROM GELATIN PANCREATIC
• PEPTONE (CASEIN, TRYPTIC DIGEST)
• 91079-38-8
• 1009314-38-8
• [(1S,2R,3S,4S,6R,7S,8R,14R)-4-ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-(4-methyl-6-propan-2-yloxypyrimidin-2-yl)sulfanylacetate
• LLDFPCVMAZVYJT-UHFFFAOYSA-N
• Peptone from meat, bacteriological

• Inchi： 1S/C30H44N2O5S/c1-9-28(7)15-22(37-24(34)16-38-27-31-19(5)14-23(32-27)36-17(2)3)29(8)18(4)10-12-30(20(6)26(28)35)13-11-21(33)25(29)30/h9,14,17-18,20,22,25-26,35H,1,10-13,15-16H2,2-8H3
• InChI Key： LLDFPCVMAZVYJT-UHFFFAOYSA-N
• SMILES： S(C1N=C(C=C(C)N=1)OC(C)C)CC(=O)OC1CC(C=C)(C)C(C(C)C23CCC(C2C1(C)C(C)CC3)=O)O

Computed Properties

• Exact Mass: 544.29709368g/mol
• Monoisotopic Mass: 544.29709368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 915
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PH: 6.5-7.5 (25℃, 2% in H2O)
• Solubility: H2O: 2%, slightly turbid to turbid, yellow to brownish yellow

Peptone from meat, bacteriological Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Mutilane diterpenoids

Additional information on Peptone from meat, bacteriological

Peptone from meat, bacteriological and CAS No. 91079-38-8: Applications and Research Insights

The compound with the CAS number 91079-38-8 and the product name Peptone from meat, bacteriological represents a critical component in the field of microbiology and biochemical research. This substance, derived from meat sources, has been widely utilized in various laboratory applications due to its rich nutritional profile, which supports the growth of a broad spectrum of microorganisms. Peptone is essentially a water-soluble mixture of peptides, amino acids, and other organic compounds obtained through the partial hydrolysis of proteins. Its role in supporting bacterial growth has made it an indispensable tool in both academic research and industrial microbiology.

In recent years, the use of meat-derived peptones has been extensively studied for their potential in enhancing the efficiency of microbial cultures. The composition of these peptones is highly variable depending on the source material, but they generally contain essential nutrients such as nitrogen sources, vitamins, minerals, and organic acids that are crucial for microbial metabolism. This variability makes them suitable for a wide range of applications, from basic research to the development of complex microbial ecosystems.

One of the most significant applications of Peptone from meat, bacteriological is in the preparation of culture media for bacterial cultivation. These peptones are often used as a base for nutrient broths and agar plates, providing a supportive environment for microorganisms to thrive. The ability to customize the nutrient composition allows researchers to optimize growth conditions for specific bacterial strains, facilitating studies on bacterial physiology, genetics, and pathogenesis.

The importance of CAS No. 91079-38-8 in this context cannot be overstated. This specific compound has been subject to rigorous quality control measures to ensure consistency and purity, making it a reliable choice for researchers worldwide. The chemical properties of this peptone have been thoroughly characterized, revealing its rich amino acid profile and high nitrogen content. These characteristics are particularly valuable in studies where precise control over nutrient availability is required.

Recent advancements in biochemical technology have enabled the development of more refined peptone formulations tailored to specific research needs. For instance, modified peptones with enhanced enzymatic stability have been developed to support long-term cultures or high-density bioreactor systems. These innovations have expanded the utility of meat-derived peptones beyond traditional laboratory settings into industrial biotechnology applications.

The role of peptones in synthetic biology and metabolic engineering has also gained significant attention. Researchers are increasingly leveraging these nutrient-rich substrates to cultivate engineered microbial strains designed for bioproduction purposes. The ability to provide a comprehensive nutritional environment allows for efficient expression of recombinant proteins and biosynthesis of valuable compounds such as antibiotics or biofuels.

In addition to their use in microbial cultivation, meat-derived peptones have found applications in environmental monitoring and bioremediation. Their ability to support rapid bacterial growth makes them ideal for assays that assess water quality or soil contamination levels. By incorporating specific indicators or substrates into peptone-based media, researchers can detect and quantify microorganisms responsible for environmental degradation or pollution.

The impact of these peptones on global health research cannot be overlooked. They serve as essential tools in the development and testing of new antibiotics and antimicrobial agents. By providing a controlled environment for bacterial growth, researchers can evaluate the efficacy of novel compounds against various pathogens. This has been particularly crucial in the face of rising antibiotic resistance challenges.

The sustainability aspect of using meat-derived peptones has also been a point of discussion in recent literature. While these peptones offer numerous benefits due to their rich nutritional content, concerns about resource utilization and environmental impact have led to exploration into alternative sources such as plant-based or synthetic peptones. However, meat-derived peptones continue to hold a significant position due to their proven efficacy and widespread acceptance in the scientific community.

In conclusion, both CAS No. 91079-38-8 and Peptone from meat, bacteriological represent vital components in modern microbiological research. Their versatility, nutritional richness, and adaptability make them indispensable tools across various scientific disciplines. As research continues to evolve, it is likely that these compounds will continue to play a pivotal role in advancing our understanding of microbial life and developing innovative solutions to global challenges.